2-phenyl-N-(3-propoxyphenyl)acetamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 2-phenyl-N-(3-propoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-2-11-20-16-10-6-9-15(13-16)18-17(19)12-14-7-4-3-5-8-14/h3-10,13H,2,11-12H2,1H3,(H,18,19)
• InChI Key: BNEAXNSXILHZKO-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)CC2=CC=CC=C2

Description

2-Phenyl-N-(3-propoxyphenyl)acetamide is an acetamide derivative featuring a phenyl group at the α-carbon of the acetamide backbone and a 3-propoxyphenyl substituent on the nitrogen atom.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of acetamides are highly dependent on substituent groups. Below is a detailed comparison of 2-phenyl-N-(3-propoxyphenyl)acetamide with key analogs:

Substituent Effects on Physicochemical Properties

Compound Name	Substituent on N-Atom	Molecular Formula	Molecular Weight (g/mol)	Synthesis Yield	Key Spectral Data (1H NMR, IR)
2-Phenyl-N-(3-propoxyphenyl)acetamide	3-Propoxyphenyl	C₁₇H₁₉NO₂	281.34	Not reported	Inferred: δ ~7.3 (phenyl), ~3.8 (OCH₂)
2-Phenyl-N-(p-tolyl)acetamide (3e)	p-Tolyl (4-methylphenyl)	C₁₅H₁₅NO	225.29	91%	1H NMR: δ 7.35 (m, 7H), 2.32 (s, CH₃)
N-Allyl-2-phenylacetamide (3)	Allyl	C₁₁H₁₃NO	175.23	96%	1H NMR: δ 5.8 (m, CH₂=CH), 3.8 (CH₂N)
2-Phenyl-N-(carbazol-1-yl)acetamide	2,3,4,9-Tetrahydro-1H-carbazol-1-yl	C₂₀H₂₀N₂O	310.39	Not reported	Structural complexity increases steric hindrance
UPGL00004 (BPTES analog)	Heterocyclic thiadiazole-piperidine	C₂₄H₂₄N₆O₂S₂	516.62	Not reported	High GLS inhibition (IC₅₀ < 50 nM)

Key Observations :

• Aromatic vs.
• Steric and Electronic Effects : Bulky substituents (e.g., carbazolyl) may reduce solubility but increase selectivity for hydrophobic enzyme pockets . The 3-propoxy group introduces ether oxygen lone pairs, enabling hydrogen bonding interactions .
• Synthetic Accessibility : Allyl and p-tolyl derivatives achieve high yields (>90%) under mild conditions, while complex heterocycles (e.g., UPGL00004) require multi-step synthesis .

Spectroscopic Characterization

• 1H NMR : Aromatic protons in phenyl and N-aryl groups appear at δ 7.0–7.4, while propoxy protons resonate at δ 1.0–1.5 (CH₃), δ 3.3–3.8 (OCH₂) .
• IR : Strong C=O stretches near 1650–1680 cm⁻¹ and N-H stretches at 3200–3350 cm⁻¹ are typical .